Nicotine N-oxide
CAS No.: 2820-55-5
VCID: VC0013764
Molecular Formula: C10H14N2O
Molecular Weight: 178.23 g/mol
* For research use only. Not for human or veterinary use.
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Description | Nicotine N-oxide is an oxidation product of nicotine . Flavin-containing monooxygenase is responsible for the oxygen transfer in this process . Nicotine N'-oxide is a primary metabolite of nicotine, though only a small percentage of nicotine absorbed by smokers is metabolized this way . It primarily reduces back to nicotine, which may lead to the recycling of nicotine in the body . There are different forms of Nicotine N-oxide, such as (S)-nicotine 1-N-oxide and (1'S,2'S)-nicotine-1'-N-oxide, which are stereoisomers . Nicotinic acid N-oxide, sharing a similar naming convention, is an organic compound derived from nicotinic acid through oxidation . It serves as a precursor in synthesizing drugs like niflumic acid and pranoprofen . Nicotine-1'-N-oxide belongs to the class of organic compounds known as pyrrolidinylpyridines . It has been detected in various foods, including black chokeberries, garden onions, barleys, gooseberries, and highbush blueberries, suggesting it could be a biomarker for the consumption of these foods . The molecular weight of nicotine N-oxide is 178.23 g/mol . It is a member of the class of pyridine N-oxides and a N-alkylpyrrolidine . The IUPAC name for Nicotine-1'-N-oxide is 1-methyl-2-(pyridin-3-yl)pyrrolidin-1-ium-1-olate . |
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CAS No. | 2820-55-5 |
Product Name | Nicotine N-oxide |
Molecular Formula | C10H14N2O |
Molecular Weight | 178.23 g/mol |
IUPAC Name | 3-[(2S)-1-methylpyrrolidin-2-yl]-1-oxidopyridin-1-ium |
Standard InChI | InChI=1S/C10H14N2O/c1-11-6-3-5-10(11)9-4-2-7-12(13)8-9/h2,4,7-8,10H,3,5-6H2,1H3/t10-/m0/s1 |
Standard InChIKey | YHXKVHQFWVYXIC-JTQLQIEISA-N |
SMILES | CN1CCCC1C2=C[N+](=CC=C2)[O-] |
Canonical SMILES | CN1CCCC1C2=C[N+](=CC=C2)[O-] |
Synonyms | 3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridine 1-Oxide; Nicotine N-Oxide; Nicotine 1-Oxide; (S)-3-(1-Methyl-2-pyrrolidinyl)pyridine 1-Oxide; Nicotine 1-N-Oxide; |
PubChem Compound | 211457 |
Last Modified | Sep 14 2023 |
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